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Compound of Interest

Compound Name: 5-Methyl-3-heptanone

Cat. No.: B146453

This guide provides a comprehensive overview of 5-Methyl-3-heptanone, a ketone with
applications ranging from a solvent to a crucial signaling molecule in chemical ecology. Tailored
for researchers, scientists, and drug development professionals, this document details its
chemical and physical properties, experimental protocols for its synthesis and analysis, and its
biological significance.

Compound Identification and Structural Formula

5-Methyl-3-heptanone, also known as ethyl amyl ketone, is an aliphatic ketone. Its structure
consists of a heptane backbone with a carbonyl group at the third carbon and a methyl group at
the fifth carbon.

o |[UPAC Name: 5-methylheptan-3-one[1][2]

e Molecular Formula: CsH16O[1][2][3][4]

e CAS Number: 541-85-5[1][2][3][4]

The structural formula is as follows: CH3zCH2COCH2CH(CH3)CH2CH3[4]

Physicochemical and Spectroscopic Data

The properties of 5-Methyl-3-heptanone are summarized below. This data is critical for its
application in synthesis, as a solvent, and for analytical characterization.
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Table 1: General and Physicochemical Properties

Property Value Source
Molecular Weight 128.21 g/mol [11[31[4115]
Appearance Colorless liquid
Odor Mild, fruity, pungent [11[3]
Melting Point -57 °C (-70 °F) [1]
Boiling Point 157-162 °C at 1013 hPa
Density 0.82 g/cm3 at 20 °C
Solubility in Water 3g/lL
Vapor Pressure 2.7 hPa at 25 °C
Clash Point 43-44 °C (111.2 °F) - closed -
cup
Refractive Index n20/D 1.414
Table 2: Spectroscopic and Analytical Identifiers
Identifier Type Identifier Source

SMILES String

CCC(C)CC(=0)CC

[5]

InChl

1S/C8H160/c1-4-7(3)6-8(9)5-
2/h7H,4-6H2,1-3H3

[7]

InChlKey

PSBKJIPTZCVYXSD-
UHFFFAOYSA-N

[7]

Kovats Retention Index

926 (Standard non-polar
column, 110 °C)

[8]

Experimental Protocols
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Detailed methodologies for the synthesis, conversion, and analysis of 5-Methyl-3-heptanone
are presented below.

A two-step reaction sequence can be employed for the synthesis of 5-Methyl-3-heptanone.
The first step involves the Grignard synthesis of the precursor alcohol, 4-methyl-3-heptanol,
followed by its oxidation.[9]

Protocol:

o Grignard Reagent Formation: Prepare the Grignard reagent by adding 2-bromopentane
(0.016 mole) to dry magnesium shavings (0.30 mole) in 100 mL of dry ethyl ether. If the
reaction does not initiate, a few drops of methyl iodide and a crystal of iodine can be used as
initiators.[9]

o Synthesis of 4-Methyl-3-heptanol: Once the Grignard reagent is formed, slowly add a
solution of propanal in dry ether to the reaction mixture. After the addition is complete, stir
the mixture for an additional 15 minutes.[9]

e Work-up and Isolation of Alcohol: Hydrolyze the reaction mixture by carefully adding an
agueous solution of ammonium chloride. Separate the ether layer, wash it with 5% aqueous
NaOH, and dry it over magnesium sulfate. Remove the ether by evaporation and distill the
remaining oily residue at atmospheric pressure. Collect the fraction boiling between 150-165
°C to obtain 4-methyl-3-heptanol.[9]

o Oxidation to 5-Methyl-3-heptanone: Dissolve sodium dichromate dihydrate (0.15 mole) in
water and add concentrated sulfuric acid. Cool the solution to room temperature. Slowly add
4-methyl-3-heptanol (0.107 mole) to the stirred dichromate solution. The color of the mixture
should change to green.[9]

« Isolation and Purification of Ketone: After the reaction is complete, separate the organic layer
and wash it with four 50-mL portions of 10% sodium hydroxide solution. Dry the organic layer
with magnesium sulfate and remove the ether on a steam bath. The resulting crude product
can be purified by distillation at atmospheric pressure (boiling point 156-157 °C) to yield pure
5-Methyl-3-heptanone.[9]
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Step 1: Grignard Synthesis

2-Bromopentane +

Propanal Addition Crude 4-Methyl-3-heptanol

Mg in dry Ether

Step 2: Oxidation Purification

Na2Cr207 / H2504 Crude 5-Methyl-3-heptanone e 2 BVETETYE Pure 5-Methyl-3-heptanone

Click to download full resolution via product page

Workflow for the synthesis of 5-Methyl-3-heptanone.

5-Methyl-3-heptanone can be converted to a mixture of Cs alkenes (5-methyl-3-heptene and
5-methyl-2-heptene) and a Cs alkane (3-methyl heptane) via a one-step catalytic
hydrodeoxygenation process.[10]

Protocol:

o Catalyst Preparation: Synthesize the bifunctional catalyst (e.g., 20 wt% Cu on Alz03 or 1 wt%
Pt on Alz203) using the incipient wetness impregnation method.[10]

o Catalyst Reduction: Place 0.5 g of the catalyst in a fixed-bed stainless steel reactor. Reduce
the catalyst in-situ at 300 °C for 1 hour with a flow of hydrogen and nitrogen.[10]

o Catalytic Reaction: After reduction, cool the reactor to the desired reaction temperature (e.g.,
220 °C). Introduce 5-Methyl-3-heptanone at a feed rate of 1 mL/h along with hydrogen and
nitrogen into a preheater and then into the reactor. Maintain a constant Hz/ketone molar ratio
(e.g., 25).[10]

e Product Analysis: Analyze the product composition using an on-line gas chromatograph (GC)
equipped with a Flame lonization Detector (FID). Use a column such as MXT-1 (100%
dimethyl polysiloxane). The GC oven program can be set to 40 °C for 5 min, then ramped to
120 °C at 40 °C/min, and finally to 250 °C at 20 °C/min, holding for 10 min.[10] Product
identification can be confirmed with GC-MS.[10]
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Experimental workflow for hydrodeoxygenation.

For quantitative analysis, 5-Methyl-3-heptanone can be measured by Gas Chromatography
with a Flame lonization Detector (GC-FID).[11]

Protocol:
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o Sample Collection: Collect the sample material using appropriate equipment, such as a
sorbent tube for air samples.[11]

 Instrumentation: Utilize a GC system equipped with an FID.[11]

» Method: An in-house method is typically adopted by analytical laboratories. A common
approach involves thermal or solvent desorption of the sample from the collection media,
followed by injection into the GC.[11]

e Quantification: The limit of quantification can be as low as 2 p g/media .[11] Purity is often
reported as 294.0% (GC).[4]

Biological Significance: Pheromonal Activity

5-Methyl-3-heptanone serves as a sex pheromone in certain marine invertebrates, such as
the nereidid polychaete Platynereis dumerilii.[12] It plays a crucial role in coordinating
reproductive behavior by attracting sexual partners and ensuring the synchronized release of
gametes.[12]

Interestingly, the two optical isomers have distinct roles: the S(+)-isomer is produced by males
and acts on females, while the R(-)-isomer is produced by females and acts on males.[12] The
pheromone binds to olfactory receptors, initiating a signal transduction cascade that results in a
behavioral response, such as swarming activity or gamete release.[12][13] This chemical
signaling is vital for reproductive success in these species.
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Simplified pheromone signaling pathway.

Safety and Handling

5-Methyl-3-heptanone is a flammable liquid and vapor. It can cause serious eye irritation and
may cause respiratory irritation.

+ Hazard Classifications: Flammable Liquid 3, Eye Irritant 2, STOT SE 3.

* Precautionary Statements: Keep away from heat, sparks, and open flames. Use only in a
well-ventilated area. Wear protective gloves and eye/face protection.
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o Storage: Store in a well-ventilated place. Keep the container tightly closed at a temperature
between 2-30°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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